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For Researchers, Scientists, and Drug Development Professionals

Introduction

DASPEI, with the chemical name 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, is a
cationic styryl fluorescent dye renowned for its application in cell biology as a specific marker
for mitochondria in living cells.[1][2][3][4][5] Its utility stems from its ability to accumulate in
mitochondria in a manner dependent on the mitochondrial membrane potential, making it a
valuable tool for assessing mitochondrial function and cellular energetic status.[6][7][8] This
technical guide provides a comprehensive overview of the chemical properties, experimental
protocols, and the mechanism of action of DASPEIL.

Chemical and Physical Properties

DASPEI is a red solid compound with a molecular formula of C17H21IN2 and a molecular weight
of approximately 380.27 g/mol .[1][2] Key chemical and physical properties are summarized in
the tables below for easy reference.
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Optical Properties
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Mechanism of Action: Mitochondrial Staining

DASPEI is a lipophilic cation that passively crosses the plasma membrane of living cells. Due
to the negative charge of the mitochondrial matrix, maintained by the proton motive force,
DASPEI accumulates in the mitochondria. This accumulation is dependent on the
mitochondrial membrane potential (AWm). Healthy, energized mitochondria with a high
membrane potential will accumulate more DASPEI, resulting in a stronger fluorescent signal.
Conversely, depolarized or dysfunctional mitochondria will exhibit reduced DASPEI

fluorescence.[6][8]

The relationship between mitochondrial membrane potential and DASPEI fluorescence can be
visualized as follows:

Caption: Mechanism of DASPEI accumulation and fluorescence in mitochondria.

Experimental Protocols
Preparation of Stock and Working Solutions

A general workflow for preparing DASPEI solutions for cell staining is as follows:
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Caption: Workflow for preparing DASPEI stock and working solutions.

Staining Protocol for Adherent Cells

e Cell Culture: Culture adherent cells on sterile coverslips or in a multi-well plate to the desired
confluency.

» Preparation of Staining Solution: Prepare a 5-10 pM working solution of DASPEI in pre-
warmed serum-free cell culture medium or Phosphate-Buffered Saline (PBS).

» Staining: Remove the culture medium from the cells and add the DASPEI working solution.

 Incubation: Incubate the cells for 30-60 minutes at room temperature or 37°C, protected from
light.

» Washing: Remove the staining solution and wash the cells 2-3 times with fresh culture
medium or PBS for 5 minutes each.

e Imaging: Observe the stained cells using a fluorescence microscope with appropriate filters
for DASPEI's excitation and emission wavelengths.

Staining Protocol for Suspension Cells
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o Cell Preparation: Collect suspension cells by centrifugation (e.g., 400 x g for 3-4 minutes)
and wash them twice with PBS. Resuspend the cells to a density of approximately 1x10°
cells/mL.

e Staining: Add 1 mL of the 5-10 uM DASPEI working solution to the cell suspension.
 Incubation: Incubate for 30-60 minutes at room temperature, protected from light.

e Washing: Centrifuge the cells to remove the staining solution and wash the cell pellet twice
with PBS.

e Analysis: Resuspend the cells in serum-free medium or PBS for analysis by fluorescence
microscopy or flow cytometry.

Synthesis of DASPEI

While a detailed, peer-reviewed synthesis protocol for DASPEI is not readily available in the
searched literature, a plausible synthetic route can be inferred from its chemical structure. The
synthesis would likely involve a condensation reaction between 1-ethyl-2-methylpyridinium
iodide and 4-(dimethylamino)benzaldehyde.
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Caption: A plausible synthetic workflow for DASPEI.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b149288?utm_src=pdf-body
https://www.benchchem.com/product/b149288?utm_src=pdf-body
https://www.benchchem.com/product/b149288?utm_src=pdf-body
https://www.benchchem.com/product/b149288?utm_src=pdf-body-href
https://www.benchchem.com/product/b149288?utm_src=pdf-body-img
https://www.benchchem.com/product/b149288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

DASPEI should be handled with standard laboratory precautions. The hazards of this material
have not been thoroughly investigated.[1] It is recommended to wear personal protective
equipment, including gloves and safety glasses. Avoid inhalation of dust and contact with skin
and eyes.[1] In case of contact, wash the affected area with copious amounts of water.[1] Store
the compound at 4°C and protect it from light, especially when in solution.

Conclusion

DASPEI is a valuable fluorescent probe for the real-time visualization and assessment of
mitochondrial function in living cells. Its accumulation and fluorescence are directly related to
the mitochondrial membrane potential, providing a reliable indicator of cellular health and
metabolic activity. The experimental protocols outlined in this guide offer a starting point for
researchers to effectively utilize DASPEI in their studies. As with any chemical reagent, proper
handling and storage are crucial for obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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